Cas no 541502-27-6 (2-Benzoxazolepropanenitrile)

• Product Name: 2-Benzoxazolepropanenitrile
• CAS No: 541502-27-6
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 1587822
• Update Time: 2024-09-12

2-Benzoxazolepropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolepropanenitrile

• Inchi： 1S/C10H8N2O/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6H2
• InChI Key： KOMDQIMJQWGGTJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N=C1CCC#N

Computed Properties

• Exact Mass: 172.06374

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Melting Point: 86-88 °C
• Boiling Point: 328.4±25.0 °C(Predicted)
• PSA: 49.82
• pka: 1.25±0.10(Predicted)